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Compound of Interest

Compound Name: JNK3 inhibitor-2
Cat. No.: B11711419
Get Quote
\ J

For researchers and scientists in the dynamic field of drug development, ensuring laboratory
safety and proper chemical handling is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of INK3 inhibitor-2, a potent and
selective c-Jun N-terminal kinase 3 (JNK3) inhibitor. Adherence to these procedures is critical
for maintaining a safe research environment and ensuring regulatory compliance.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of INK3 inhibitor-2 is the first
step in safe handling and disposal. The following table summarizes key quantitative data for
this compound.[1]
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Property Value

Molecular Formula C20H14N202

Molecular Weight 314.34

CAS Number 2366264-18-6

IC50 for INK3 0.25 uM

IC50 for JNK1 >100 pM

IC50 for INK2 >100 puM

Solubility Soluble in DMSO

Storage Store at -20°C (powder) or -80°C (in solvent)

Pre-Disposal and Handling Protocols

Before proceeding with disposal, it is crucial to handle JNK3 inhibitor-2 with appropriate care
to minimize exposure and risk.

Personal Protective Equipment (PPE):
o Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

» Avoid inhalation of dust or aerosols. Use in a well-ventilated area or with appropriate exhaust
ventilation.[2]

» Avoid contact with skin and eyes.[2]

Handling:

e Wash hands thoroughly after handling.[2]

» Do not eat, drink, or smoke when using this product.[2]
Storage of Unused Product:

o Keep the container tightly sealed in a cool, well-ventilated area.[2]
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e If reconstituted, aliquot and freeze at -20°C. Stock solutions are generally stable for up to 2
months at -20°C.[3] For longer-term storage of solutions, -80°C for up to 6 months is
recommended for similar compounds.[4]

Step-by-Step Disposal Procedure

The following procedure is a general guideline. Always consult your institution's Environmental
Health and Safety (EHS) department for specific disposal protocols.

o Assess the Waste Stream: Determine if the waste is the pure compound (unused or expired),
a dilute solution, or contaminated materials (e.qg., pipette tips, gloves, vials).

e Pure Compound Disposal:

o

Do not dispose of solid JINK3 inhibitor-2 down the drain or in regular trash.

It should be treated as hazardous chemical waste.

[¢]

[¢]

Place the chemical in a clearly labeled, sealed container compatible with chemical waste.

o

Arrange for pickup by your institution's hazardous waste disposal service.
¢ Dilute Solution Disposal:
o Agueous solutions containing JINK3 inhibitor-2 should not be disposed of down the drain.

o Collect all dilute solutions in a designated, labeled hazardous waste container. The label
should clearly indicate the contents, including the name of the inhibitor and the solvent
(e.g., "INK3 inhibitor-2 in DMSO/media").

o Follow your institution's procedures for the disposal of liquid chemical waste.
o Contaminated Material Disposal:

o All materials that have come into contact with JINK3 inhibitor-2, such as pipette tips,
centrifuge tubes, and gloves, should be considered contaminated.

o Collect these materials in a designated, clearly labeled hazardous waste bag or container.
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o Dispose of this container through your institution's chemical or biohazardous waste
stream, as directed by your EHS office.

o Decontamination:

o Decontaminate surfaces and equipment that may have come into contact with the inhibitor
by scrubbing with a suitable solvent, such as alcohol.[2]

Spill Management
In the event of a spill, follow these steps:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.
o Don Appropriate PPE: Ensure you are wearing gloves, safety glasses, and a lab coat.

o Contain and Absorb: For liquid spills, absorb the material with a finely-powdered liquid-
binding material such as diatomite or universal binders.[2] For solid spills, carefully sweep or
scoop the material to avoid creating dust.

¢ Clean the Area: Decontaminate the spill area with alcohol or another appropriate solvent.

» Dispose of Cleanup Materials: Collect all contaminated absorbent materials and cleaning
supplies in a sealed, labeled hazardous waste container for proper disposal.[2]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of INK3
inhibitor-2.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://dcchemicals.com/msds/MSDS_DC47589.html
https://dcchemicals.com/msds/MSDS_DC47589.html
https://dcchemicals.com/msds/MSDS_DC47589.html
https://www.benchchem.com/product/b11711419/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-jnk3-inhibitor-2
https://www.benchchem.com/product/b11711419/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-jnk3-inhibitor-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11711419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

JNK3 Inhibitor-2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for INK3 Inhibitor-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11711419/docs#safeguarding-research-proper-
disposal-procedures-for-jnk3-inhibitor-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/jnk3-inhibitor-1.html
https://www.benchchem.com/product/b11711419/docs#safeguarding-research-proper-disposal-procedures-for-jnk3-inhibitor-2
https://www.benchchem.com/product/b11711419/docs#safeguarding-research-proper-disposal-procedures-for-jnk3-inhibitor-2
https://www.benchchem.com/product/b11711419/docs#safeguarding-research-proper-disposal-procedures-for-jnk3-inhibitor-2
https://www.benchchem.com/product/b11711419/docs#safeguarding-research-proper-disposal-procedures-for-jnk3-inhibitor-2
https://www.benchchem.com/product/b11711419?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11711419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

